Cas no 3779-59-7 (Cimigenol)

Cimigenol is an effective component of Cimicifuga with antitumor activity

Cimigenol structure

Product Name:Cimigenol

CAS No:3779-59-7

Molecular Formula:C₃₀H₄₈O₅

Molecular Weight:488.6991

CID:318132

PubChem ID:16020000

Cimigenol Properties

Names and Identifiers

- 9,19-Cyclolanostane-3,15,25-triol,16,23:16,24-diepoxy-, (3b,15a,16a,23R,24S)-
- Cimigenol
- AGN-PC-00RJHT
- (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-Diepoxy-9,19-cyclolanostane-3,15,25-triol
- (1R,2R,3S,4R,7S,9S,12S,14S,17R,18R,19R,21R,22R)-22-(2-Hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23
- CID 134688430
- SN559V4Y83
- Cimigenol [MI]
- LMST01100005
- (3beta,15alpha,1
- CS-0101435
- MS-29088
- 9,19-Cyclolanostane-3,15,25-triol, 16,23:16,24-diepoxy-, (3.beta.,15.alpha.,16.alpha.,23R,24S)-
- (23R,24S)-16beta,23:16alpha,24-diepoxy-9beta,19-cyclolanostane-3beta,15alpha,25-triol
- AKOS040760331
- 22-(2-Hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosane-2,9-diol
- 9,19-Cyclolanostane-3,15,25-triol, 16,23:16,24-diepoxy-, (3beta,15alpha,16alpha,23R,24S)-
- HY-N6988
- (1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosane-2,9-diol
- (23r,24s)-16,23-16,24-diepoxy-9,19-cyclolanostan-3beta,15alpha,25-triol
- UNII-SN559V4Y83
- 3779-59-7
- CHEBI:37777
- Q27117258
- 16beta,23R:16alpha,24S-diepoxy-9beta,19-cyclolanostane-3beta,15alpha,25-triol
- (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24S)-16,23:16,24-DIEPOXY-9,19-CYCLOLANOSTANE-3,15,25-TRIOL
- 11-(2-Hydroxypropan-2-yl)-1,1,7a,8,13a-pentamethyloctadecahydro-5H-10,12a-epoxycyclopropa[1',8a']naphtho[2',1':4,5]indeno[2,1-b]oxepine-2,13-diol
- SCHEMBL12536213
- DTXSID70634573
- DA-51912
- +Expand
- InChIKey： CNBHUROFMYCHGI-IEUUZZHOSA-N
- Inchi： 1S/C30H48O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h16-23,31-33H,8-15H2,1-7H3/t16-,17-,18+,19+,20+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
- SMILES： O1[C@@]2([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])O[C@]31[C@@]([H])([C@]1(C([H])([H])[H])[C@@](C([H])([H])[H])([C@@]3([H])[C@]([H])(C([H])([H])[H])C2([H])[H])C([H])([H])C([H])([H])[C@@]23C([H])([H])[C@]42C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]4([H])C([H])([H])C([H])([H])[C@]31[H])O[H])O[H]

Computed Properties

Exact Mass: 488.350175g/mol
Surface Charge: 0
XLogP3: 5.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 488.350175g/mol
Monoisotopic Mass: 488.350175g/mol
Topological Polar Surface Area: 79.2Å²
Heavy Atom Count: 35
Complexity: 962
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 13
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 488.7

Experimental Properties

LogP: 4.65810
PSA: 79.15000
Refractive Index: 1.589
Boiling Point: 610.6±55.0 °C at 760 mmHg
Melting Point: 227.5-228.5°
Vapor Pressure: 0.0±4.0 mmHg at 25°C
Flash Point: 323.1±31.5 °C
Color/Form: Powder
Specific Rotation: D +38° (c = 0.86 in chloroform)
Density: 1.2±0.1 g/cm3

Cimigenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BZSN-1mg	CIMIGENOL	3779-59-7	99%	1mg	$302.00	2024-05-04
A2B Chem LLC	AF58807-1mg	CIMIGENOL	3779-59-7	99%	1mg	$275.00	2024-04-20
ChemScence	CS-0101435-5mg	Cimigenol	3779-59-7	99.79%	5mg	$504.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0357-20mg	Cimigenol	3779-59-7	98%	20mg	$450	2023-09-20
eNovation Chemicals LLC	Y1234284-5mg	CIMIGENOL	3779-59-7	99%	5mg	$900	2024-06-06
FUJIFILM	032-23861-5mg	Cimigenol Standard	3779-59-7		5mg	JPY 17000	2023-09-15
MedChemExpress	HY-N6988-5mg	Cimigenol	3779-59-7	99.79%	5mg	￥5040	2024-04-18
S e l l e c k ZHONG GUO	E2122-1mg	Cimigenol	3779-59-7		1mg	￥5487.3
TargetMol Chemicals	TN1498-10 mg	Cimigenol	3779-59-7	98%	10mg	￥ 2,580
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S10665-10mg	CIMIGENOL	3779-59-7		10mg	¥3398.0	2021-09-08

Cimigenol Suppliers

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:3779-59-7)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3779-59-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Cimigenol Related Literature

1. New triterpenes from Cimicifuga yunnanensis down-regulating the mRNA expression of CD147, MMP-2, and MMP-9

Ni-Hong Lu,Jie Li,Yong-Rui Yang,Hong-Lu Liu,Ying-Rong Du RSC Adv. 2021 11 36978
2. Triterpenoids

Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep. 2011 28 1087
3. Triterpenoids

Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep. 2015 32 273
4. Triterpenoids

Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2003 20 640
5. Triterpenoids

Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep. 2020 37 962
6. Natural allosteric modulators and their biological targets: molecular signatures and mechanisms

Marjorie Bruder,Gina Polo,Daniela B. B. Trivella Nat. Prod. Rep. 2020 37 488
7. A triterpenoid-enriched extract of bitter melon leaves alleviates hepatic fibrosis by inhibiting inflammatory responses in carbon tetrachloride-treated mice

Mei-Ling Chang,Yu-Ting Lin,Hsiu-Ni Kung,Yu-Chen Hou,Jun-Jen Liu,Min-Hsiung Pan,Hui-Ling Chen,Chun-Hsien Yu,Po-Jung Tsai Food Funct. 2021 12 7805
8. Triterpenoids

Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep. 2017 34 90
9. The structure of cimigenol

Stefano Corsano,John M. Mellor,Guy Ourisson Chem. Commun. (London) 1965 185
10. Triterpenoids

Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2008 25 794

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Amadis Chemical Company Limited

(CAS:3779-59-7)Cimigenol

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Quantity:1mg/5mg/10mg

Price($):241.0/632.0/1074.0